Isotachysterol 3
Overview
Description
Isotachysterol 3 is a useful research compound. Its molecular formula is C27H44O and its molecular weight is 384.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activity of Isotachysterol 3 : Isotachysterol 3, along with its analog 25-hydroxyisotachysterol 3 and isovitamin D3, have been synthesized and tested for biological activity. Isotachysterol 3, like 1,25-dihydroxyvitamin D3, stimulates intestinal calcium transport and bone calcium mobilization in anephric rats, which suggests its potential use in managing calcium-related disorders (Holick, DeLuca, Kasten, & Korycka, 1973).
Autoxidation and Derivatives of Isotachysterol : Isotachysterol undergoes autoxidation under certain conditions, producing several oxygenation products. These findings contribute to the understanding of the chemical behavior and potential applications of isotachysterol in various fields (Jin, Yang, Yang, Liu, & Zhang, 2004).
Degradation and Analysis of Isotachysterol : Studies on the degradation of cholecalciferol (vitamin D3) reveal that isotachysterol is formed under acidic conditions. Understanding the degradation pathways and isomerisation of vitamin D3 to isotachysterol is crucial for the analysis and stability assessment of vitamin D3 in various applications (Mahmoodani, Perera, Fedrizzi, Abernethy, & Chen, 2017).
Chromatographic Analysis : The chromatographic analysis of vitamins D2 and D3, and their conversion to isotachysterol isomers, are important for understanding the chemical properties and potential pharmaceutical applications of isotachysterol (Sheppard & Hubbard, 1971).
HPLC Separation of Vitamin D3 Metabolites and Isotachysterol Derivatives : Research comparing the separation of vitamin D3 metabolites and their isotachysterol derivatives using HPLC systems suggests the potential use of chemical derivatization to isotachysterols in identifying and determining vitamin D3 compounds in biological samples (Koskinen & Valtonen, 1985).
properties
IUPAC Name |
(1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol |
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InChI |
InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-25,28H,6-11,14-18H2,1-5H3/b13-12+/t21-,24+,25-,27-/m1/s1 |
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| Source | PubChem | |
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InChI Key |
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| Source | PubChem | |
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Canonical SMILES |
CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)CCCC(C)C |
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| Source | PubChem | |
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Isomeric SMILES |
CC1=C(C[C@H](CC1)O)/C=C/C2=C3CC[C@@H]([C@]3(CCC2)C)[C@H](C)CCCC(C)C |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C27H44O |
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| Source | PubChem | |
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Molecular Weight |
384.6 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Product Name |
Isotachysterol 3 | |
CAS RN |
22350-43-2 |
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| Record name | Isotachysterol 3 | |
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| Record name | (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol | |
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| Record name | ISOTACHYSTEROL 3 | |
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